(Hexahydro-6aH-cyclopenta[b]furan-6a-yl)methanamine hydrochloride

• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 2,3,3a,4,5,6-hexahydrocyclopenta[b]furan-6a-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c9-6-8-4-1-2-7(8)3-5-10-8;/h7H,1-6,9H2;1H
• InChI Key: CDLVSEJMAOXKPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCOC2(C1)CN.Cl

Description

{hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride is a chemical compound with a unique structure that includes a hexahydrocyclopenta[b]furan ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a cyclopentane derivative with a furan derivative, followed by the introduction of a methanamine group. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and consistent product quality. The process may also include purification steps such as crystallization or chromatography to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

{hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions for substitution reactions may involve the use of acids, bases, or other catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various reduced derivatives.

Scientific Research Applications

{hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of {hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes or receptors, ultimately affecting various biological pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• {hexahydro-2H-cyclopenta[b]furan-6a-yl}methanol
• {hexahydro-2H-cyclopenta[b]furan-6a-yl}methanoic acid

Uniqueness

{hexahydro-2H-cyclopenta[b]furan-6a-yl}methanamine hydrochloride is unique due to its specific structure and the presence of the methanamine group. This structural feature distinguishes it from similar compounds and contributes to its unique chemical and biological properties.